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Compound of Interest

Compound Name: 3-Bromocinnamic acid

Cat. No.: B167283 Get Quote

This technical guide provides an in-depth overview of the melting and boiling points of 3-
Bromocinnamic acid, tailored for researchers, scientists, and professionals in drug

development. This document outlines key physical constants, detailed experimental protocols

for their determination, and a logical workflow for these procedures.

Physicochemical Data of 3-Bromocinnamic Acid
3-Bromocinnamic acid (CAS No: 32862-97-8), with the linear formula BrC₆H₄CH=CHCO₂H, is

a cinnamic acid derivative. Its physical properties, particularly its melting and boiling points, are

crucial for its identification, purification, and application in various chemical syntheses. The

predominantly trans isomer is the most common form.

The quantitative data for 3-Bromocinnamic acid are summarized in the table below.
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Property Value Source

Melting Point 177-179 °C [1][2][3]

176.0-182.0 °C [4]

Boiling Point 344.1 ± 25.0 °C (Predicted) [2]

Molecular Weight 227.05 g/mol [5]

Density
1.5403 g/cm³ (Rough

Estimate)
[1][2]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for compound

characterization and purity assessment.[6] Impurities typically cause a depression in the

melting point and a broadening of its range.[6][7]

Melting Point Determination using the Capillary Method
This protocol describes a standard method for determining the melting point of a solid organic

compound using a melting point apparatus or a Thiele tube.

Materials:

3-Bromocinnamic acid sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Thermometer

Mortar and pestle (optional)

Heating bath medium (e.g., mineral oil for Thiele tube)

Procedure:
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Sample Preparation: If the sample consists of large crystals, gently crush it into a fine

powder using a mortar and pestle.[8]

Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample.[7]

Gently tap the sealed end of the tube on a hard surface to pack the sample down into the

bottom. The packed sample should be 1-2 mm high.[7][8]

Apparatus Setup:

Melting Point Apparatus: Insert the capillary tube into the designated slot in the apparatus.

[6][9] Ensure the thermometer is correctly positioned.

Thiele Tube: Attach the capillary tube to a thermometer using a thread or rubber band,

aligning the sample with the thermometer bulb.[7][10] Immerse the setup in the oil bath of

the Thiele tube.[10]

Heating:

Begin heating the apparatus. For an unknown compound, a rapid initial heating can be

used to find an approximate melting point.[6]

For an accurate measurement, repeat the process with a fresh sample, heating rapidly to

about 15-20 °C below the approximate melting point. Then, slow the heating rate to

approximately 1-2 °C per minute.[6][9]

Observation and Recording:

Record the temperature (T₁) at which the first drop of liquid appears.[8]

Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.[8]

The melting point is reported as the range from T₁ to T₂.[6]

Boiling Point Determination (Micro Method)
This protocol outlines the determination of a liquid's boiling point using a small sample volume,

a common technique in organic chemistry labs.
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Materials:

Liquid sample

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or oil bath)[11][12]

Rubber band or thread

Procedure:

Sample Preparation: Place a few milliliters of the liquid into a small test tube.[13]

Capillary Inversion: Place a capillary tube into the test tube with its open end downwards and

the sealed end upwards.[12][13]

Apparatus Setup: Attach the test tube to a thermometer. Immerse the assembly into a

heating bath (e.g., Thiele tube or beaker with paraffin oil), ensuring the liquid level in the bath

is above the sample level but below the top of the test tube.[10][14]

Heating: Gently and slowly heat the bath.[13] As the liquid's temperature rises, air trapped in

the capillary tube will bubble out.[10]

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube.[10]

Recording: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.

[10] This is the point where the external pressure equals the vapor pressure of the liquid.[11]

[14]

Visualized Workflow
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The following diagram illustrates the logical workflow for the experimental determination of a

melting point.

Sample Preparation

Apparatus Setup

Measurement

Result

Obtain Solid Sample

Crush Sample to Fine Powder

Pack Sample into Capillary Tube (1-2 mm height)

Place Capillary in
Melting Point Apparatus

Set Initial Heating Rate (Rapid)

Determine Approximate M.P.

Cool Apparatus & Prepare New Sample

Heat to ~15°C below Approx. M.P.

Reduce Heating Rate to 1-2°C/min

Record T1: First Liquid Appears

Record T2: All Sample is Liquid

Report Melting Point as Range (T1 - T2)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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